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Compound of Interest

Compound Name:
1,3-dimethyl-1H-pyrazole-4-

carbonitrile

CAS No.: 87412-96-2

Cat. No.: B1289727

Get Quote

Executive Summary
The pyrazole carbonitrile scaffold—a pyrazole ring substituted with a nitrile (cyano) group—

represents a "privileged structure" in modern organic chemistry.[1] Bridging the gap between

early heterocyclic discovery and contemporary drug design, this motif offers a unique

combination of electronic modulation and synthetic versatility. While the pyrazole ring itself (first

synthesized by Ludwig Knorr in 1883) provides a robust aromatic core, the addition of the

electron-withdrawing nitrile group at the 3-, 4-, or 5-position drastically alters the ring's

lipophilicity, metabolic stability, and hydrogen-bonding potential.

This technical guide explores the evolution of these compounds from theoretical curiosities to

blockbuster agrochemicals like Fipronil and critical intermediates in the synthesis of kinase

inhibitors. It provides researchers with authoritative synthetic protocols, mechanistic insights,

and a roadmap for leveraging this scaffold in future discovery campaigns.

Historical Genesis: From Knorr to Curtius
The history of pyrazole carbonitriles is a study in the evolution of functional group chemistry.
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1883 (The Foundation): Ludwig Knorr discovers the first pyrazole synthesis by reacting

hydrazine with 1,3-dicarbonyl compounds (acetoacetate). This established the heterocyclic

core but lacked the nitrile functionality.

1898 (The Reagent): Theodor Curtius synthesizes diazoacetonitrile (

).[1] While initially a curiosity, this reagent became the cornerstone for the direct synthesis of
3-cyanopyrazoles via [3+2] dipolar cycloaddition, a method that remains relevant for
accessing specific regioisomers.

Mid-20th Century (The Expansion): The development of multicomponent reactions,

specifically the condensation of aldehydes, malononitrile, and hydrazines, unlocked the facile

synthesis of 4-cyanopyrazoles. This "one-pot" efficiency allowed for the rapid library

generation essential for modern high-throughput screening.[1][2]

Structural Diversity & Electronic Properties
The position of the nitrile group dictates the chemical behavior and biological interaction of the

pyrazole.

Isomer

Electronic
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)

Synthetic
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Key Application

3-Cyano
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withdrawal
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4-Cyano
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Multicomponent

(Malononitrile)

Kinase Inhibitor

Intermediates

5-Cyano Sterically crowded
Cyclization of

hydrazones
Specialized Ligands

Mechanistic Insight: The nitrile group at C4 is particularly potent for reducing the

of the pyrazole NH (in 1H-pyrazoles), making the ring more acidic and facilitating N-alkylation
reactions. In medicinal chemistry, the nitrile often acts as a bioisostere for carbonyls or as a
"handle" for further transformation into amides, amines, or tetrazoles.
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Medicinal & Agrochemical Applications[1][3][4]
Agrochemical Blockbuster: Fipronil
The most commercially significant pyrazole carbonitrile is Fipronil, a broad-spectrum

insecticide.[1][2][3]

Structure: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfinyl)-1H-

pyrazole-3-carbonitrile.[1][2][3][4][5]

Mechanism of Action: It acts as a potent antagonist of the GABA-gated chloride channel.[2]

[6]

Selectivity: Fipronil binds with high affinity to insect GABA receptors but low affinity to

mammalian receptors, providing a crucial safety margin.[1][2][6] The 3-cyano group is

essential for locking the molecule in the active conformation within the binding pocket.

Pharmaceutical Utility: The "Masked" Pharmacophore
In human drug discovery, the pyrazole carbonitrile is often a critical intermediate rather than the

final drug.

Kinase Inhibitors: The 4-cyanopyrazole motif is a precursor to the pyrrolo[2,3-d]pyrimidine

core found in JAK inhibitors (e.g., Ruxolitinib, Baricitinib). The nitrile undergoes cyclization

with adjacent amino groups to form the fused ring system.

Encorafenib (BRAF Inhibitor): Synthesis often proceeds through highly functionalized

pyrazole intermediates where a nitrile group aids in directing regioselective arylation before

being converted or displaced.[1][2]

Detailed Experimental Protocol
Synthesis of 5-Amino-1-phenyl-1H-pyrazole-4-
carbonitrile
Rationale: This protocol is selected for its high atom economy, use of inexpensive reagents

(malononitrile, triethyl orthoformate), and the generation of a highly versatile intermediate (5-

amino-4-cyano core) used in library synthesis.[1][2]
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Reagents:

Triethyl orthoformate (TEOF)[1]

Malononitrile[1][7][8][9][10][11][12]

Phenylhydrazine[1][8][9][12][13][14]

Ethanol (solvent)[1]

Urea (catalyst/solvent modifier)[1]

Protocol:

Formation of Ethoxymethylenemalononitrile:

In a 250 mL round-bottom flask, mix malononitrile (6.6 g, 100 mmol) and triethyl

orthoformate (14.8 g, 100 mmol).

Add urea (0.5 g) as a catalyst.[1][2]

Heat the mixture to reflux (

C) for 2 hours.

Observation: Ethanol is produced as a byproduct.[1][2] A Dean-Stark trap can be used to

drive the equilibrium, but open reflux is often sufficient.[1][2]

Cool to room temperature.[1][2] The intermediate, ethoxymethylenemalononitrile, often

solidifies or remains as a viscous oil.

Cyclization with Phenylhydrazine:

Dissolve the intermediate in absolute ethanol (50 mL).

Add phenylhydrazine (10.8 g, 100 mmol) dropwise with stirring. Caution: Exothermic

reaction.[1][2]

Reflux the mixture for 4 hours.
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Mechanism:[2][3][8][10][15][16] The hydrazine NH attacks the vinyl ether carbon (Michael

addition-elimination), followed by intramolecular attack of the second nitrogen on the nitrile

carbon to close the ring.

Isolation & Purification:

Cool the reaction mixture to

C in an ice bath.

The product, 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile, will precipitate as a solid.[1][2]

Filter the solid and wash with cold ethanol (2 x 10 mL).[1]

Recrystallize from ethanol/water (9:1) if higher purity is required.[1][2]

Yield: Typically 75-85%.[1][2] Characterization:

IR: Distinct nitrile stretch at

.[1][2]

1H NMR (DMSO-d6):

7.5-7.6 (m, 5H, Ph), 7.8 (s, 1H, H-3 of pyrazole), 6.5 (s, 2H,

, exchangeable).

Visualization: Mechanistic Pathways[2]
Figure 1: Multicomponent Synthesis Mechanism (The
"Green" Route)
This diagram illustrates the mechanism for the formation of 4-cyanopyrazoles via the one-pot

reaction of an aldehyde, malononitrile, and hydrazine.
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Caption: Mechanistic flow of the one-pot synthesis of 4-cyanopyrazoles via Knoevenagel

condensation followed by Michael addition and cyclization.

Figure 2: Strategic Utility in Drug Design
How the pyrazole carbonitrile scaffold serves as a divergence point.

Pyrazole-4-Carbonitrile
Scaffold

Hydrolysis Reduction Cyclization Bioisostere

Pyrazole Carboxamide
(Solubility)

Aminomethyl Pyrazole
(Linkers)

Pyrazolo[3,4-d]pyrimidine
(Kinase Inhibitors)

Stable H-Bond Acceptor
(Metabolic Stability)

Click to download full resolution via product page

Caption: Divergent synthesis strategies utilizing the nitrile group as a gateway to diverse

pharmacophores.[1][2][17]

Future Outlook
The field is moving towards C-H activation methods to install nitrile groups directly onto pre-

formed pyrazoles, avoiding the need for de novo ring synthesis. Additionally, flow chemistry is
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being utilized to handle hazardous reagents like diazoacetonitrile safely, potentially reviving the

[3+2] cycloaddition route for large-scale manufacturing of 3-cyanopyrazoles.[2]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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